(3R)-5-amino-3-methylpentanoic acid hydrochloride
Overview
Description
The description of a compound typically includes its chemical formula, molecular weight, and structural formula. It may also include the compound’s IUPAC name .
Synthesis Analysis
Synthesis analysis involves understanding the chemical reactions used to create the compound. This often involves multiple steps, each with its own set of reactants and conditions .Molecular Structure Analysis
Molecular structure analysis involves determining the spatial arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes understanding the conditions needed for the reaction, the products formed, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves studying properties like solubility, melting point, boiling point, acidity or basicity (pH), and reactivity with other substances .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3R)-5-amino-3-methylpentanoic acid hydrochloride involves the conversion of a starting material into the target compound through a series of chemical reactions.", "Starting Materials": [ "3-methylpentanoic acid", "ammonia", "hydrochloric acid", "sodium hydroxide", "sodium nitrite", "sodium azide", "sodium borohydride", "acetic anhydride", "sodium bicarbonate", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Conversion of 3-methylpentanoic acid to 3-methylpentanenitrile", "React 3-methylpentanoic acid with ammonia and sodium nitrite to form 3-methylpentanenitrile", "Step 2: Reduction of 3-methylpentanenitrile to 3-methylpentanamine", "React 3-methylpentanenitrile with sodium borohydride to form 3-methylpentanamine", "Step 3: Conversion of 3-methylpentanamine to (3R)-5-amino-3-methylpentanoic acid", "React 3-methylpentanamine with sodium azide to form 3-methylpentanamide", "React 3-methylpentanamide with acetic anhydride to form N-acetyl-3-methylpentanamide", "React N-acetyl-3-methylpentanamide with sodium hydroxide to form (3R)-5-amino-3-methylpentanoic acid", "Step 4: Formation of (3R)-5-amino-3-methylpentanoic acid hydrochloride", "React (3R)-5-amino-3-methylpentanoic acid with hydrochloric acid to form (3R)-5-amino-3-methylpentanoic acid hydrochloride" ] } | |
CAS RN |
2624109-49-3 |
Molecular Formula |
C6H14ClNO2 |
Molecular Weight |
167.63 g/mol |
IUPAC Name |
(3R)-5-amino-3-methylpentanoic acid;hydrochloride |
InChI |
InChI=1S/C6H13NO2.ClH/c1-5(2-3-7)4-6(8)9;/h5H,2-4,7H2,1H3,(H,8,9);1H/t5-;/m1./s1 |
InChI Key |
NLFUNLWEGXYWAX-NUBCRITNSA-N |
Isomeric SMILES |
C[C@H](CCN)CC(=O)O.Cl |
Canonical SMILES |
CC(CCN)CC(=O)O.Cl |
Purity |
95 |
Origin of Product |
United States |
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